N4-cyclopropyl-N6,N6-dimethyl-N4-[1-(propane-2-sulfonyl)piperidin-4-yl]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-cyclopropyl-6-N,6-N-dimethyl-4-N-(1-propan-2-ylsulfonylpiperidin-4-yl)pyrimidine-4,6-diamine
• InChI: InChI=1S/C17H29N5O2S/c1-13(2)25(23,24)21-9-7-15(8-10-21)22(14-5-6-14)17-11-16(20(3)4)18-12-19-17/h11-15H,5-10H2,1-4H3
• InChI Key: INGXEBTZISDKGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)N1CCC(CC1)N(C2CC2)C3=NC=NC(=C3)N(C)C
• Molecular Formula: C17H29N5O2S
• Molecular Weight: 367.5 g/mol
• CAS No.: 2380169-05-9

Description

N4-cyclopropyl-N6,N6-dimethyl-N4-[1-(propane-2-sulfonyl)piperidin-4-yl]pyrimidine-4,6-diamine is a complex organic compound with a unique structure that includes a cyclopropyl group, a dimethyl group, and a propan-2-ylsulfonylpiperidinyl group attached to a pyrimidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N4-cyclopropyl-N6,N6-dimethyl-N4-[1-(propane-2-sulfonyl)piperidin-4-yl]pyrimidine-4,6-diamine typically involves multiple steps, including the formation of the pyrimidine ring, the introduction of the cyclopropyl and dimethyl groups, and the attachment of the propan-2-ylsulfonylpiperidinyl group. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N4-cyclopropyl-N6,N6-dimethyl-N4-[1-(propane-2-sulfonyl)piperidin-4-yl]pyrimidine-4,6-diamine can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be used to modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions may result in the formation of new compounds with different functional groups.

Scientific Research Applications

N4-cyclopropyl-N6,N6-dimethyl-N4-[1-(propane-2-sulfonyl)piperidin-4-yl]pyrimidine-4,6-diamine has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It may be studied for its potential biological activity and interactions with biological molecules.

Medicine: The compound could be investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: It may have applications in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of N4-cyclopropyl-N6,N6-dimethyl-N4-[1-(propane-2-sulfonyl)piperidin-4-yl]pyrimidine-4,6-diamine involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N4-cyclopropyl-N6,N6-dimethyl-N4-[1-(propane-2-sulfonyl)piperidin-4-yl]pyrimidine-4,6-diamine include other pyrimidine derivatives with similar functional groups. Examples include:

• 4-N-Cyclopropyl-6-N,6-N-dimethylpyrimidine-4,6-diamine
• 4-N-(1-Propan-2-ylsulfonylpiperidin-4-yl)pyrimidine-4,6-diamine

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and its potential for diverse applications in scientific research. Its structure allows for unique interactions with molecular targets, making it a valuable compound for further study.